Cas no 2172593-21-2 (2-1-(hydroxymethyl)-3,5-dimethylcyclohexylpropan-2-ol)
2-1-(hydroxymethyl)-3,5-dimethylcyclohexylpropan-2-ol Chemical and Physical Properties
Names and Identifiers
-
- 2172593-21-2
- 2-[1-(hydroxymethyl)-3,5-dimethylcyclohexyl]propan-2-ol
- EN300-1643251
- 2-1-(hydroxymethyl)-3,5-dimethylcyclohexylpropan-2-ol
-
- Inchi: 1S/C12H24O2/c1-9-5-10(2)7-12(6-9,8-13)11(3,4)14/h9-10,13-14H,5-8H2,1-4H3
- InChI Key: NQYCHIMYWISTMP-UHFFFAOYSA-N
- SMILES: OC(C)(C)C1(CO)CC(C)CC(C)C1
Computed Properties
- Exact Mass: 200.177630004g/mol
- Monoisotopic Mass: 200.177630004g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 189
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 40.5Ų
2-1-(hydroxymethyl)-3,5-dimethylcyclohexylpropan-2-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1643251-0.05g |
2-[1-(hydroxymethyl)-3,5-dimethylcyclohexyl]propan-2-ol |
2172593-21-2 | 0.05g |
$1068.0 | 2023-07-10 | ||
| Enamine | EN300-1643251-0.1g |
2-[1-(hydroxymethyl)-3,5-dimethylcyclohexyl]propan-2-ol |
2172593-21-2 | 0.1g |
$1119.0 | 2023-07-10 | ||
| Enamine | EN300-1643251-0.25g |
2-[1-(hydroxymethyl)-3,5-dimethylcyclohexyl]propan-2-ol |
2172593-21-2 | 0.25g |
$1170.0 | 2023-07-10 | ||
| Enamine | EN300-1643251-0.5g |
2-[1-(hydroxymethyl)-3,5-dimethylcyclohexyl]propan-2-ol |
2172593-21-2 | 0.5g |
$1221.0 | 2023-07-10 | ||
| Enamine | EN300-1643251-1.0g |
2-[1-(hydroxymethyl)-3,5-dimethylcyclohexyl]propan-2-ol |
2172593-21-2 | 1.0g |
$1272.0 | 2023-07-10 | ||
| Enamine | EN300-1643251-2.5g |
2-[1-(hydroxymethyl)-3,5-dimethylcyclohexyl]propan-2-ol |
2172593-21-2 | 2.5g |
$2492.0 | 2023-07-10 | ||
| Enamine | EN300-1643251-5.0g |
2-[1-(hydroxymethyl)-3,5-dimethylcyclohexyl]propan-2-ol |
2172593-21-2 | 5.0g |
$3687.0 | 2023-07-10 | ||
| Enamine | EN300-1643251-10.0g |
2-[1-(hydroxymethyl)-3,5-dimethylcyclohexyl]propan-2-ol |
2172593-21-2 | 10.0g |
$5467.0 | 2023-07-10 | ||
| Enamine | EN300-1643251-50mg |
2-[1-(hydroxymethyl)-3,5-dimethylcyclohexyl]propan-2-ol |
2172593-21-2 | 50mg |
$1068.0 | 2023-09-22 | ||
| Enamine | EN300-1643251-100mg |
2-[1-(hydroxymethyl)-3,5-dimethylcyclohexyl]propan-2-ol |
2172593-21-2 | 100mg |
$1119.0 | 2023-09-22 |
2-1-(hydroxymethyl)-3,5-dimethylcyclohexylpropan-2-ol Related Literature
-
1. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
Additional information on 2-1-(hydroxymethyl)-3,5-dimethylcyclohexylpropan-2-ol
Introduction to 2-1-(hydroxymethyl)-3,5-dimethylcyclohexylpropan-2-ol (CAS No. 2172593-21-2)
2-1-(hydroxymethyl)-3,5-dimethylcyclohexylpropan-2-ol, with the CAS number 2172593-21-2, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential biological activities, making it a promising candidate for various therapeutic applications.
The molecular structure of 2-1-(hydroxymethyl)-3,5-dimethylcyclohexylpropan-2-ol consists of a cyclohexane ring substituted with two methyl groups at the 3 and 5 positions, and a propan-2-ol moiety attached to the 1-position of the ring. The presence of the hydroxymethyl group further adds to its complexity and functional versatility. This intricate structure provides a foundation for its diverse interactions with biological systems.
Recent studies have explored the potential therapeutic applications of 2-1-(hydroxymethyl)-3,5-dimethylcyclohexylpropan-2-ol. One notable area of research is its anti-inflammatory properties. In vitro and in vivo experiments have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that 2-1-(hydroxymethyl)-3,5-dimethylcyclohexylpropan-2-ol may have significant potential in the treatment of inflammatory diseases such as arthritis and inflammatory bowel disease (IBD).
In addition to its anti-inflammatory effects, 2-1-(hydroxymethyl)-3,5-dimethylcyclohexylpropan-2-ol has shown promise in neuroprotective studies. Research conducted on animal models has indicated that this compound can reduce oxidative stress and protect neurons from damage caused by ischemia-reperfusion injury. These neuroprotective properties make it a potential candidate for the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.
The pharmacokinetic properties of 2-1-(hydroxymethyl)-3,5-dimethylcyclohexylpropan-2-ol have also been investigated. Studies have shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile, which are crucial factors for its development as a therapeutic agent. The compound's stability in various physiological conditions and its ability to cross the blood-brain barrier further enhance its potential for clinical applications.
To further validate its therapeutic potential, clinical trials are currently underway to assess the safety and efficacy of 2-1-(hydroxymethyl)-3,5-dimethylcyclohexylpropan-2-ol. Early results from phase I trials have indicated that the compound is well-tolerated by human subjects, with no significant adverse effects reported. These preliminary findings are encouraging and pave the way for more advanced clinical studies.
The synthesis of 2-1-(hydroxymethyl)-3,5-dimethylcyclohexylpropan-2-ol has been optimized using modern synthetic techniques, ensuring high yields and purity levels. This makes it feasible for large-scale production, which is essential for meeting the demands of clinical trials and eventual commercialization.
In conclusion, 2-1-(hydroxymethyl)-3,5-dimethylcyclohexylpropan-2-ol (CAS No. 2172593-21-2) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features, combined with its anti-inflammatory and neuroprotective properties, make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and biological effects, it is likely that this compound will play a significant role in advancing medical treatments for various diseases.
2172593-21-2 (2-1-(hydroxymethyl)-3,5-dimethylcyclohexylpropan-2-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)